BENGHE Foundational & Exploratory

Check Availability & Pricing

Trichlorocyclopentylsilane safety and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trichlorocyclopentylsilane

Cat. No.: B081576

An In-depth Technical Guide to the Safety and Handling of Trichlorocyclopentylsilane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Trichlorocyclopentylsilane (CAS No. 14579-03-4), a chemical intermediate used in research
and development. Due to the limited availability of specific toxicological data for this compound,
information from structurally related chlorosilanes, such as Trichlorosilane, is included for a
more complete understanding of the potential hazards. All personnel handling this substance
must be thoroughly trained in its properties and the procedures outlined in this document.

Chemical Identification

Identifier Value
Chemical Name Trichlorocyclopentylsilane
CAS Number 14579-03-4[1]

UN2987, Chlorosilanes, corrosive, n.o.s.,
DOT Classification

Hazard Class 8, Packing Group II[1]

Hazard Identification and Classification

Trichlorocyclopentylsilane is a hazardous chemical that poses significant risks upon
exposure. It is classified as a substance that causes severe skin burns and eye damage.[2]
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The signal word for this chemical is "Danger".[2]
GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[2]
Precautionary Statements:
e Prevention:
o P264: Wash skin thoroughly after handling.[2]
o P280: Wear protective gloves, protective clothing, eye protection and face protection.[2][3]

e Response:

o

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2]

o P303 + P361 + P353: IF ON SKIN (or hair): Take off inmediately all contaminated
clothing. Rinse skin with water/ shower.[2]

o P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER/ doctor.[2]

o P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/ doctor.[2][3]

Hazard Pictogram:
e Corrosion:
walt text

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of
Trichlorocyclopentylsilane and related compounds.
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Property Value Source
Boiling Point 223 °C (433 °F) at 13 hPa [2]
Density 0.984 g/cms3 at 25 °C (77 °F) [2]

Flash Point (Trichlorosilane)

-27 °C (-16.6 °F)

[4]

Vapor Pressure

(Trichlorosilane)

533 hPa at 15 °C

[4]

Autoignition Temperature

(Trichlorosilane)

182 °C (360 °F)

[5]

Flammability Limits

(Trichlorosilane)

LEL: 7%; UEL: 83%

[5]

Reactivity

Reacts violently with water,

yielding hydrogen chloride.[5]

Forms explosive mixtures with

air on intense heating.[2]

Toxicological Information

Detailed toxicological studies on Trichlorocyclopentylsilane are not readily available. The

data presented below is for Trichlorosilane, a structurally similar and hazardous compound.

The toxic effects of Trichlorosilane are considered to be similar to its hydrolysis product,

hydrogen chloride, which causes severe burns by all routes of exposure.[5]
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Test Species Route Value Source
1030 mg/kg
(gavage: 25%

LD50 Male Rats Oral [5]

solution in corn
oil)

8800 ppm (for
hydrogen

LC50 Rats Inhalation chloride, a [5]
hydrolysis
product)

Health Effects:

o Material is extremely destructive to the tissues of the mucous membranes and upper
respiratory tract, eyes, and skin.

o Symptoms of exposure may include a cough, shortness of breath, headache, and nausea.

Experimental Protocols

The hazard classifications and toxicological values reported in safety data sheets are derived
from standardized testing protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). However, the specific, detailed
experimental reports for Trichlorocyclopentylsilane are not publicly available. For context, a
brief description of relevant standard protocols is provided below:

» Acute Oral Toxicity (OECD 423): This method involves the administration of the test
substance to fasted animals in a stepwise procedure. The starting dose level is selected from
one of four fixed levels, and the outcome (mortality or evident toxicity) in a small group of
animals determines the next step.

o Skin Corrosion/Irritation (OECD 404): This test involves the application of the test substance
to the skin of an animal (typically a rabbit) for a specified duration. The tissue is then
observed for signs of erythema, edema, and corrosion at specific intervals.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.aiha.org/trichlorosilane
https://www.aiha.org/trichlorosilane
https://www.benchchem.com/product/b081576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Acute Inhalation Toxicity (OECD 403): This protocol exposes animals to the test substance
as a gas, vapor, or aerosol for a defined period. The animals are observed for toxic effects
and mortality at various concentrations to determine the LC50 value.

Safe Handling and Storage

Handling:

e Handle under an inert gas and protect from moisture.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][6]

e Use only non-sparking tools and explosion-proof equipment.[6]

» Avoid breathing vapors or mists.

¢ Wash hands and face thoroughly after handling and apply preventive skin protection.[2]
e Do not eat, drink, or smoke when using this product.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from heat and sources of ignition.

Never allow the product to come into contact with water during storage.

The recommended storage temperature is 2 - 8 °C.

Store locked up or in an area accessible only to qualified or authorized personnel.

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls, such as the use of a fume hood or glove box, are essential to minimize
exposure. Personal protective equipment must be worn at all times when handling
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Trichlorocyclopentylsilane. The selection of appropriate PPE is critical and should be based
on a thorough risk assessment of the specific procedures being performed.

PPE Selection Workflow for Trichlorocyclopentylsilane

Risk Assessment

Start: Handling Trichlorocyclopentylsilane

Assess potential for splash, inhalation, or significant skin contact

Low risk
(e.g., $mall quantity transfers in a glove box)

Moderate risk High risk
e.g., standard lab operations with potential for splashes) (e.g., large spills, uncontrolled release)

PPE Levels

Level C:
- Chemical splash goggles
- Face shield
- Chemical-resistant apron/suit
- Chemical-resistant gloves (e.g., butyl rubber)
- Work in a certified fume hood

Level B:
- SCBA or supplied-air respirator
- Hooded chemical-resistant suit
- Inner and outer chemical-resistant gloves
- Chemical-resistant boots

Level D:
- Safety glasses
- Lab coat
- Nitrile gloves
- Closed-toe shoes

Click to download full resolution via product page

Caption: PPE Selection Workflow based on risk assessment.

+ Eye/Face Protection: Wear chemical safety goggles and a face shield.[2][3]

» Skin Protection: Wear protective gloves (e.g., butyl rubber, neoprene) and chemical-resistant
clothing or a lab coat.[2][3] Immediately change contaminated clothing.[2]
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» Respiratory Protection: For routine operations in a well-ventilated area or fume hood,
respiratory protection may not be required. However, in case of inadequate ventilation, spills,
or emergencies, a NIOSH-approved respirator with appropriate cartridges or a self-contained
breathing apparatus (SCBA) should be used.[7][8]

First-Aid Measures

Immediate medical attention is required in all cases of exposure. First-aiders must protect
themselves from exposure.[2]

First-Aid Emergency Procedures

Exposure Occurs

Royte of Exposyre

Inhalanon Skln Contact Eye Contact \ngesnon
Immediate Actions

1. Rinse cautiously with water for several minutes. 1. Rinse mouth
1. Move to fresh air. 1. Immediately remove all contaminated clothing. 2. Remove contact lenses, if present and easy to do. 2. Have victim drink water (two glasses at most).
2. Keep comfortable for breathing. 2. Rinse skin with plenty of water/shower for at least 15 minutes. P Y g

3. Call a physician immediatel 3. Call a physician immediatel 3. Continue rinsing 3. Do NOT induce vomiting (risk of perforation).
g phy: . phys v 4. Call an ophthalmologist immediately. 4. Call a physician immediately.

Click to download full resolution via product page
Caption: First-aid procedures for different exposure routes.

 Inhalation: Move the victim to fresh air and keep them comfortable for breathing. Call a
physician immediately.[2] If breathing has stopped, provide artificial respiration.
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» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water or shower for at least 15 minutes. Call a physician immediately.[2][4]

» Eye Contact: Rinse cautiously with plenty of water for several minutes.[2] Remove contact
lenses if present and easy to do so. Continue rinsing and immediately call an
ophthalmologist.[2]

 Ingestion: Rinse the mouth with water. Have the victim drink at most two glasses of water.
Do NOT induce vomiting due to the risk of perforation. Call a physician immediately.[2]

Fire-Fighting Measures

While Trichlorocyclopentylsilane itself may not be flammable, related compounds like
Trichlorosilane are extremely flammable.[4] It reacts with water to release flammable gases.

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam. Do NOT use water.

» Specific Hazards: Contact with water liberates toxic and flammable gases.[4] Vapors may
form explosive mixtures with air and can travel to an ignition source and flash back.[4]
Containers may explode when heated.[4]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.

Accidental Release Measures

o Personal Precautions: Evacuate the area. Do not breathe vapors. Avoid contact with the
substance. Ensure adequate ventilation.[2]

e Environmental Precautions: Do not let the product enter drains.[2]

o Containment and Cleanup: Cover drains.[2] Absorb the spill with a liquid-absorbent, non-
combustible material (e.g., Chemizorb®, sand, earth). Collect the material in a suitable
container for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Trichlorocyclopentylsilane safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081576#trichlorocyclopentylsilane-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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